(3E)-3-(2-{[(2-hydroxyethyl)amino](oxo)acetyl}hydrazinylidene)-N-(prop-2-en-1-yl)butanamide

• Molecular Formula: C11H18N4O4
• Molecular Weight: 270.29 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-N'-[(E)-[4-oxo-4-(prop-2-enylamino)butan-2-ylidene]amino]oxamide
• InChI: InChI=1S/C11H18N4O4/c1-3-4-12-9(17)7-8(2)14-15-11(19)10(18)13-5-6-16/h3,16H,1,4-7H2,2H3,(H,12,17)(H,13,18)(H,15,19)/b14-8+
• InChI Key: JPULIFPJDDYEON-RIYZIHGNSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C(=O)NCCO)/CC(=O)NCC=C
• Canonical SMILES: CC(=NNC(=O)C(=O)NCCO)CC(=O)NCC=C

Description

N-ALLYL-3-((E)-2-{2-[(2-HYDROXYETHYL)AMINO]-2-OXOACETYL}HYDRAZONO)BUTANAMIDE is a complex organic compound with a unique structure that includes an allyl group, a hydrazone linkage, and a hydroxyethylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ALLYL-3-((E)-2-{2-[(2-HYDROXYETHYL)AMINO]-2-OXOACETYL}HYDRAZONO)BUTANAMIDE typically involves multiple steps. One common method includes the reaction of an allyl amine with a hydrazone derivative under controlled conditions. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

N-ALLYL-3-((E)-2-{2-[(2-HYDROXYETHYL)AMINO]-2-OXOACETYL}HYDRAZONO)BUTANAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the allyl group, using reagents like halides or other nucleophiles

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction can produce amines or alcohols .

Scientific Research Applications

N-ALLYL-3-((E)-2-{2-[(2-HYDROXYETHYL)AMINO]-2-OXOACETYL}HYDRAZONO)BUTANAMIDE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of N-ALLYL-3-((E)-2-{2-[(2-HYDROXYETHYL)AMINO]-2-OXOACETYL}HYDRAZONO)BUTANAMIDE involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other hydrazone derivatives and allyl-substituted amides. Examples include:

• N-Allyl-N’-(2-hydroxyethyl)thiourea
• N-Allyl-N’-(2-hydroxyethyl)urea .

Uniqueness

N-ALLYL-3-((E)-2-{2-[(2-HYDROXYETHYL)AMINO]-2-OXOACETYL}HYDRAZONO)BUTANAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .